Cas no 2060034-61-7 (5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a heterocyclic compound featuring a tetrahydroisoquinoline scaffold with a 1,3-dione functional group. Its structural framework is of interest in medicinal chemistry due to its potential as a building block for bioactive molecules. The presence of both amino and carbonyl groups offers versatility for further chemical modifications, enabling applications in drug discovery and organic synthesis. The methyl substitution at the 2-position may influence steric and electronic properties, enhancing selectivity in target interactions. This compound is typically characterized by high purity and stability, making it suitable for research applications requiring precise molecular intermediates.
5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure
2060034-61-7 structure
Product Name:5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
CAS No:2060034-61-7
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD30477511
CID:5193214
PubChem ID:125426010
Update Time:2025-05-25

5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-methyl-4H-isoquinoline-1,3-dione
    • 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
    • MDL: MFCD30477511
    • Inchi: 1S/C10H10N2O2/c1-12-9(13)5-7-6(10(12)14)3-2-4-8(7)11/h2-4H,5,11H2,1H3
    • InChI Key: FUNIIKKYPNOQBY-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(N)=CC=C2)CC(=O)N1C

5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

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Additional information on 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione

Recent Advances in the Study of 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS: 2060034-61-7)

The compound 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS: 2060034-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique tetrahydroisoquinoline-dione scaffold, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing insights into its synthesis, biological activity, and potential applications in drug development.

Recent synthetic efforts have focused on optimizing the production of 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. The researchers reported a yield of 85% with high enantiomeric purity, making this method a promising candidate for large-scale production. Additionally, the study highlighted the compound's stability under various physiological conditions, further supporting its potential as a drug candidate.

In terms of biological activity, 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione has demonstrated notable inhibitory effects on specific enzymatic targets. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound acts as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported an IC50 value of 0.8 µM for HDAC6, suggesting its potential as a lead compound for anticancer therapy. Furthermore, molecular docking simulations indicated strong binding interactions with the active site of HDAC6, providing a structural basis for its inhibitory activity.

Beyond its anticancer potential, recent research has explored the compound's neuroprotective properties. A preclinical study published in Neuropharmacology (2024) investigated the effects of 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione in models of neurodegenerative diseases. The results indicated that the compound reduced oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits for conditions such as Alzheimer's and Parkinson's diseases. These findings underscore the versatility of this compound in addressing diverse medical challenges.

In conclusion, the latest research on 5-amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS: 2060034-61-7) highlights its multifaceted potential in drug discovery and development. Advances in synthetic methodologies have improved its accessibility, while studies on its biological activity have unveiled promising therapeutic applications, particularly in oncology and neurology. Future research should focus on further elucidating its mechanism of action and conducting in vivo studies to validate its efficacy and safety. This compound represents a compelling area of interest for researchers in the chemical biology and pharmaceutical industries.

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